Cas no 2002-22-4 (2-Mercapto-L-histidine)

2-Mercapto-L-histidine Properties

Names and Identifiers

• (S)-2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoic acid
• 2-Mercapto-L-histidine
• 1H-Imidazole-4-propanoicacid, a-amino-2,3-dihydro-2-thioxo-, (aS)-
• 2-Mercaptohistidine
• 2-Mercapto-L-histidi
• H-2-Mercapto-His-OH
• (2S)-2-amino-3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoic acid
• 1H-IMIDAZOLE-4-PROPANOIC ACID, .ALPHA.-AMINO-2,3-DIHYDRO-2-THIOXO-, (.ALPHA.S)-
• L-Thiolhistidine
• THIOHISTIDINE [INCI]
• 1H-IMIDAZOLE-4-PROPANOIC ACID, .ALPHA.-AMINO-2,3-DIHYDRO-2-THIOXO-, (S)-
• 2002-22-4
• CS-0210641
• EINECS 217-899-2
• A-Amino-2,3-dihydro-2-thioxo-1H-Imidazole-4-propanoic Acid
• (S)-2-Mercaptohistidine
• Z1198148773
• (2S)-2-amino-3-(2-sulfanylidene-1, 3-dihydroimidazol-4-yl)propanoic acid
• SCHEMBL1065160
• AKOS006274841
• (S)-alpha-Amino-2,3-dihydro-2-thioxo-1H-imidazole-4-propionic acid
• AS)-
• (S)-2-Amino-3-(2-thioxo-2,3-dihydro-1H-imidazol-4-yl)propanoicacid
• L-2-THIOXOHISTIDINE
• (
• (2S)-2-Azaniumyl-3-(2-sulfanylidene-1,3-dihydroimidazol-4-yl)propanoate
• DTXSID401021728
• EN300-7375424
• NS00046293
• 2-Mercapto-L-histidine, AldrichCPR
• (2S)-2-amino-3-(2-sulfanyl-1H-imidazol-4-yl)propanoic acid
• 2-THIOLHISTIDINE L-FORM [MI]
• Q27284033
• Thiohistidine
• UNII-MH6EDB26P8
• GLXC-25644
• (S)-2-amino-3-(2-mercapto-1H-imidazol-4-yl)propanoic acid
• HISTIDINE, 2-MERCAPTO-, L-
• AKOS016003297
• 1H-Imidazole-4-propanoic acid, alpha-amino-2,3-dihydro-2-thioxo-, (alphaS)-
• J-012952
• MH6EDB26P8
• L-2-Mercaptohistidine
• +Expand

• MDL： MFCD00047018
• InChIKey： FVNKWWBXNSNIAR-BYPYZUCNSA-N
• Inchi： InChI=1S/C6H9N3O2S/c7-4(5(10)11)1-3-2-8-6(12)9-3/h2,4H,1,7H2,(H,10,11)(H2,8,9,12)/t4-/m0/s1
• SMILES： C(C1=CN=C(N1)S)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 187.04200
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 187.041547
• Heavy Atom Count: 12
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.6
• Topological Polar Surface Area: 120

Experimental Properties

• LogP: 0.35310
• PSA: 130.80000
• Refractive Index: 1.695
• Boiling Point: 376.3°Cat760mmHg
• Melting Point: 320-325°C
• Flash Point: 181.4°C
• Density: 1.52

2-Mercapto-L-histidine Security Information

• Storage Condition：-15°C

2-Mercapto-L-histidine Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%